2-[4-(Difluoromethoxy)phenyl]-3-methylbutyronitrile

• Molecular Formula: C12H13F2NO
• Molecular Weight: 225.23 g/mol
• IUPAC Name: 2-[4-(difluoromethoxy)phenyl]-3-methylbutanenitrile
• InChI: InChI=1S/C12H13F2NO/c1-8(2)11(7-15)9-3-5-10(6-4-9)16-12(13)14/h3-6,8,11-12H,1-2H3
• InChI Key: VBFGVSCLSTUVNN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C#N)C1=CC=C(C=C1)OC(F)F

Description

2-[4-(Difluoromethoxy)phenyl]-3-methylbutyronitrile is a useful research compound. Its molecular formula is C12H13F2NO and its molecular weight is 225.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 2-(4-hydroxyphenyl)-3-methylbutyronitrile (25.0 g; 0.1427 mol), 2-propanol (230 ml), and 25.8% aqueous sodium hydroxide (103 ml; 0.857 mol) is stirred in a pressure vessel and chlorodifluoromethane (36.4 g; 0.421 mol) is added over a period of 52 minutes with cooling to control the exotherm and to maintain the temperature of the reaction mixture below 52° C. The reaction mixture is then stirred for an additional 11/2 hours. Water (700 ml) and ether (300 ml) are then added to the reaction mixture and the two phase mixture is separated. The ether solution is washed twice with water (1000 ml+500 ml) and then with saturated brine (300 ml). It is then dried and evaporated under vacuum to yield 30.48 g (94.8%) of a clear, very slightly yellow liquid, shown to be 85.9% pure by gas-liquid chromatography. This corresponds to a yield of 81.4%.